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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B1679426 Get Quote

For researchers and scientists in the field of drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Ro 04-5595 hydrochloride, a selective GluN2B-selective NMDA receptor antagonist.[1][2] The

following procedures are based on general best practices for laboratory chemical waste

disposal and should be supplemented with a review of your institution's specific safety

protocols and the material's Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for Ro 04-5595 hydrochloride. While a publicly available SDS was not found in the

initial search, one can be requested from the supplier.[1][3][4] In the absence of a specific SDS,

researchers should handle this compound with the standard precautions for a potent

neuroactive agent. This includes the use of personal protective equipment (PPE) such as

safety goggles, gloves, and a lab coat. All handling of the solid compound or its solutions

should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation.

Step-by-Step Disposal Protocol
The disposal of Ro 04-5595 hydrochloride, as with most laboratory chemicals, must adhere to

local, state, and federal regulations.[5] Improper disposal, such as pouring it down the drain or

placing it in the regular trash, is prohibited for hazardous chemicals.[6][7]
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Waste Identification and Classification: The first step is to determine if the waste is

hazardous.[6] Based on its pharmacological activity, Ro 04-5595 hydrochloride should be

treated as a toxic chemical waste. The Environmental Protection Agency (EPA) classifies

hazardous waste based on ignitability, corrosivity, reactivity, and toxicity.[5]

Containerization:

Use a dedicated, properly labeled hazardous waste container.[8] The container must be

chemically compatible with the compound and any solvents used.[9]

For solid waste, such as contaminated gloves or weighing papers, use the original

container if possible, or a new, clean, and compatible container.[8][9]

For liquid waste (solutions of the compound), use a leak-proof container with a secure

screw-top cap.[9] Do not use food containers.[9]

The container should be filled to no more than 90% of its capacity to prevent spills.[8]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Ro
04-5595 hydrochloride".

Include the concentration and the solvent(s) used if it is a solution.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6][9]

The SAA should be under the direct supervision of laboratory personnel and clearly

marked.[8]

Ensure secondary containment, such as a tray or tub, is in place to contain any potential

leaks.[9]
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Store incompatible waste streams separately to prevent accidental reactions.[9]

Disposal Request:

Once the waste container is full or has been accumulating for the maximum allowed time

(which can vary by institution, but is often up to 90 days or one year for partially filled

containers), contact your institution's Environmental Health and Safety (EH&S) department

to arrange for pickup.[6][8][9]

Do not attempt to dispose of the chemical waste through a third-party vendor without

institutional approval.

Quantitative Data for Disposal
The following table summarizes the type of quantitative data that should be sought from the

Safety Data Sheet (SDS) and institutional guidelines for the proper disposal of Ro 04-5595
hydrochloride.

Parameter Guideline Source

Maximum Accumulation

Volume

Up to 55 gallons of hazardous

waste in a Satellite

Accumulation Area.

[6]

Maximum Accumulation for

Acutely Toxic Waste (P-list)

1 quart of liquid or 1 kilogram

of solid.
[6]

Container Fill Level
Do not exceed 90% of the

container's capacity.
[8]

pH Range for Drain Disposal

(Not Recommended for this

Compound)

Between 5.5 and 10.5 for

approved dilute acids and

bases.

[7]

Experimental Protocols
No specific experimental protocols for the disposal of Ro 04-5595 hydrochloride were found in

the search results. The procedural steps provided above are derived from general laboratory

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1679426?utm_src=pdf-body
https://www.benchchem.com/product/b1679426?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1679426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical waste management guidelines.[5][6][7][8][9] It is critical to follow the specific protocols

established by your institution's Environmental Health and Safety department.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ro 04-5595 hydrochloride.
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Start: Generation of
Ro 04-5595 hydrochloride waste

Is the waste container
properly labeled and compatible?

Obtain a new, compatible container.
Label with 'Hazardous Waste',

chemical name, and date.

No

Place waste in the
labeled container.

Yes

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment.

Is the container full or has the
maximum accumulation time been reached?

Continue to add waste as needed.

No

Contact Environmental Health & Safety (EH&S)
for waste pickup.

Yes

End: Waste properly disposed of
by authorized personnel.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ro 04-5595 hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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